N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide

• IUPAC Name: N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzamide
• InChI: InChI=1S/C20H17N5O2/c26-20(16-9-5-2-6-10-16)21-13-14-27-18-12-11-17-22-23-19(25(17)24-18)15-7-3-1-4-8-15/h1-12H,13-14H2,(H,21,26)
• InChI Key: NUNMTZONENDSKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)C4=CC=CC=C4
• Molecular Formula: C20H17N5O2
• Molecular Weight: 359.4 g/mol

Description

“N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide” belongs to the class of organic compounds known as phenylpyridazines. These are organic compounds containing a pyridazine ring substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of some new derivatives of N-phenyl-[1,2,4]triazolo[4,3-a]quinoxaline-1-sulfonamide and their in vitro anticancer activity have been studied. Another study proposed a new synthesis route based on the interaction of 3-phenyl-2-propynal and 3-substituted 4-amino-4H-1,2,4-triazole-5-thiols to obtain both triazolothiadiazines and triazolothiadiazepines.

Mechanism of Action

The exact mechanism of action of N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide is not yet fully understood. However, it is believed to act as an agonist of the G-protein coupled receptor, GPR55. Additionally, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Furthermore, this compound has been shown to modulate the activity of the enzyme phospholipase C (PLC), which is involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to modulate a variety of biochemical and physiological processes. It has been shown to inhibit the production of pro-inflammatory mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been shown to inhibit the production of nitric oxide (NO), which is involved in the regulation of vascular tone and blood pressure. Furthermore, this compound has been shown to inhibit the production of reactive oxygen species (ROS), which are involved in the regulation of oxidative stress.

Advantages and Limitations for Lab Experiments

The use of N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its ability to modulate a variety of biochemical and physiological processes. Additionally, this compound is relatively inexpensive and easy to synthesize, making it an attractive option for laboratory experiments. However, there are some limitations to its use, including its potential toxicity and the lack of long-term safety data.

Future Directions

The potential applications of N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide are numerous, and there are a number of potential future directions for its use. These include further investigation into its potential therapeutic applications, its potential role in the development of new drug delivery systems, and its potential role in the regulation of gene expression. Additionally, further research into its potential role in the regulation of cell cycle progression, its potential role in the regulation of oxidative stress, and its potential role in the modulation of inflammatory mediators is warranted. Finally, further research into its potential toxicity and its long-term safety profile is also necessary.

Synthesis Methods

N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide can be synthesized through a variety of methods, including the use of a variety of organic solvents, catalysts, and reagents. The most commonly used method involves the reaction of 3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl chloride with benzamide in the presence of a base, such as sodium carbonate. The reaction is typically carried out at room temperature and the resulting product is purified by column chromatography.

Scientific Research Applications

N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzamide has been studied for its potential use in a variety of scientific research applications. It has been identified as a potential therapeutic agent for the treatment of cancer, inflammation, and other diseases. Additionally, this compound has been studied for its potential role in the regulation of gene expression, as well as its potential role in the regulation of cell cycle progression. Furthermore, this compound has been studied for its potential use as a drug delivery agent and for its potential role in the development of new therapeutic agents.